Cas no 13756-48-4 (Carbamic acid,N-(cyanomethyl)-, ethyl ester)
13756-48-4 structure
Product Name:Carbamic acid,N-(cyanomethyl)-, ethyl ester
CAS No:13756-48-4
MF:C5H8N2O2
MW:128.129220962524
CID:182672
PubChem ID:83704
Update Time:2025-04-19
Carbamic acid,N-(cyanomethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-(cyanomethyl)-, ethyl ester
- ethyl (cyanomethyl)carbamate
- Carbamic acid, (cyanomethyl)-, ethyl ester
- Ethyl cyanomethylcarbamate
- Einecs 237-343-2
- Cyanomethylcarbamic acid ethyl ester
- Carbamic acid, N-(cyanomethyl)-, ethyl ester
- AHGQESFVDCNOGJ-UHFFFAOYSA-N
- ethyl N-cyanomethylcarbamate
- NS00024466
- PR5WV8YTR2
- ethyl(cyanomethyl)carbamate
- SCHEMBL7523195
- ethyl N-(cyanomethyl)carbamate
- 13756-48-4
- DTXSID9065605
- UNII-PR5WV8YTR2
- ethoxycarbonylaminoacetonitrile
-
- Inchi: 1S/C5H8N2O2/c1-2-9-5(8)7-4-3-6/h2,4H2,1H3,(H,7,8)
- InChI Key: AHGQESFVDCNOGJ-UHFFFAOYSA-N
- SMILES: O(C(NCC#N)=O)CC
Computed Properties
- Exact Mass: 128.059
- Monoisotopic Mass: 128.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.1A^2
- XLogP3: 0.1
Experimental Properties
- Density: 1.097
- Boiling Point: 258°Cat760mmHg
- Flash Point: 109.8°C
- Refractive Index: 1.435
Carbamic acid,N-(cyanomethyl)-, ethyl ester Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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